Cas no 1443981-68-7 (2-(2-methoxyethyl)amino-2-methylpropanoic acid hydrochloride)

• Product Name: 2-(2-methoxyethyl)amino-2-methylpropanoic acid hydrochloride
• CAS No: 1443981-68-7
• MF: C₇H₁₆ClNO₃
• MW: 197.659841537476
• CID: 4600171
• PubChem ID: 71758331
• Update Time: 2025-06-07

2-(2-methoxyethyl)amino-2-methylpropanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[(2-methoxyethyl)amino]-2-methylpropanoic acid hydrochloride
• 1443981-68-7
• EN300-127728
• AKOS026743657
• F88373
• 2-[(2-methoxyethyl)amino]-2-methylpropanoicacidhydrochloride
• 2-((2-Methoxyethyl)amino)-2-methylpropanoicacidhydrochloride
• 2-((2-Methoxyethyl)amino)-2-methylpropanoic acid hydrochloride
• 2-(2-methoxyethylamino)-2-methylpropanoic acid;hydrochloride
• 2-(2-methoxyethyl)amino-2-methylpropanoic acid hydrochloride

• Inchi： 1S/C7H15NO3.ClH/c1-7(2,6(9)10)8-4-5-11-3;/h8H,4-5H2,1-3H3,(H,9,10);1H
• InChI Key： PYRXCBBMHJHGEY-UHFFFAOYSA-N
• SMILES： C(C)(C)(C(=O)O)NCCOC.Cl

Computed Properties

• Exact Mass: 197.0818711g/mol
• Monoisotopic Mass: 197.0818711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 134
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(2-methoxyethyl)amino-2-methylpropanoic acid hydrochloride

Introduction to 2-(2-methoxyethyl)amino-2-methylpropanoic acid hydrochloride (CAS No. 1443981-68-7) and Its Emerging Applications in Chemical Biology and Medicine

2-(2-methoxyethyl)amino-2-methylpropanoic acid hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1443981-68-7, is a novel compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential biological activities. This compound, a hydrochloride salt of a branched-chain amino acid derivative, exhibits promising characteristics that make it a valuable candidate for further exploration in drug development and therapeutic applications.

The molecular structure of 2-(2-methoxyethyl)amino-2-methylpropanoic acid hydrochloride consists of a central carbon atom substituted with an amino group, a hydroxyl group, and a methyl group, while the side chain features an ethyl group that is further modified with a methoxy group. This specific arrangement imparts distinct physicochemical properties, including solubility, stability, and potential interactions with biological targets. The hydrochloride form enhances the compound's solubility in aqueous solutions, making it more suitable for formulation in pharmaceutical preparations.

In recent years, there has been growing interest in the development of novel amino acid derivatives as pharmacological agents. These compounds often serve as intermediates in the synthesis of more complex molecules or as active ingredients themselves. The structural motif of 2-(2-methoxyethyl)amino-2-methylpropanoic acid hydrochloride aligns well with this trend, as it combines elements reminiscent of both natural amino acids and synthetic pharmacophores. This dual nature suggests potential applications in modulating biological pathways that are influenced by amino acid signaling or metabolism.

One of the most compelling aspects of 2-(2-methoxyethyl)amino-2-methylpropanoic acid hydrochloride is its potential role in addressing unmet medical needs. Current research indicates that this compound may exhibit properties relevant to inflammation modulation, pain management, and even neuroprotective effects. For instance, studies have suggested that structurally similar amino acid derivatives can interact with receptors or enzymes involved in these processes. While further investigation is needed to fully elucidate the mechanisms of action, preliminary data from preclinical studies are encouraging.

The synthesis of 2-(2-methoxyethyl)amino-2-methylpropanoic acid hydrochloride represents a significant achievement in organic chemistry and medicinal chemistry. The synthetic route typically involves multi-step reactions, including condensation reactions to form the amine linkage, followed by functional group modifications to introduce the methoxy and methyl groups. Advanced synthetic methodologies have enabled researchers to optimize yields and purity, ensuring that the final product meets stringent quality standards required for pharmaceutical applications.

The pharmacokinetic profile of 2-(2-methoxyethyl)amino-2-methylpropanoic acid hydrochloride is another critical factor that contributes to its potential therapeutic value. Early pharmacokinetic studies suggest that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are essential for developing drugs that are not only effective but also safe and well-tolerated by patients. Additionally, the compound's stability under various conditions enhances its suitability for formulation into different dosage forms.

In the realm of drug discovery, computational modeling has played an increasingly important role in predicting the biological activity of novel compounds. 2-(2-methoxyethyl)amino-2-methylpropanoic acid hydrochloride has been subjected to various computational analyses to identify potential binding interactions with biological targets such as enzymes and receptors. These simulations have provided valuable insights into how the compound might interact with its intended targets at the molecular level, guiding experimental design and optimization efforts.

The therapeutic potential of 2-(2-methoxyethyl)amino-2-methylpropanoic acid hydrochloride extends beyond its isolated effects; it also holds promise as a building block for more complex drug candidates. By serving as a scaffold for structure-based drug design, this compound can be modified further to enhance its potency or selectivity against specific disease targets. Such modular approaches are increasingly favored in modern drug discovery pipelines due to their efficiency and versatility.

Regulatory considerations are also crucial when evaluating new compounds like 2-(2-methoxyethyl)amino-2-methylpropanoic acid hydrochloride for clinical use. Compliance with Good Manufacturing Practices (GMP) ensures that the compound is produced consistently under controlled conditions. Furthermore, adherence to international regulatory standards such as those set by the U.S. Food and Drug Administration (FDA), European Medicines Agency (EMA), or other regional agencies is essential for advancing this compound through clinical trials and eventual market approval.

Ethical considerations in drug development must not be overlooked when assessing compounds like 2-(2-methoxyethyl)amino-2-methylpropanoic acid hydrochloride. Responsible research practices ensure that all studies are conducted with appropriate oversight and respect for human subjects involved in clinical trials. Transparent reporting of findings also fosters trust among stakeholders and contributes to the broader scientific community's understanding of this molecule's potential.

The future prospects for CAS No 1443981-68-7, particularly in terms of clinical translation, remain exciting yet challenging. As research progresses from preclinical studies to human trials, more definitive data on its safety and efficacy will become available. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory bodies will be instrumental in navigating these stages successfully.

In conclusion, 1443981-68-7 represents a significant advancement in chemical biology and medicinal chemistry due to its unique structural features and promising biological activities. 1443981-68-7 has shown potential as a therapeutic agent or intermediate in drug development. 1443981-68-7 continues to be an area of active research with substantial implications for human health. 1443981-68-7 exemplifies how innovative chemical design can lead to novel solutions for complex medical challenges. 1443981-68-7.